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  4. (±)5-HETE lactone
(±)5-HETE lactone (±)5-HETE lactone (±)5-HETE lactone is a cyclic ester formed by acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of (±)5-HETE. (±)5-HETE lactone is an inhibitor of 5-lipoxygenase from rat basophilic leukemia cells with an IC50 of 27 µM. The lactone is several times more potent than the linear (±)5-HETE.
Brand Name: Vulcanchem
CAS No.: 73279-37-5
VCID: VC0163562
InChI: InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3/b7-6-,10-9-,13-12-,16-14+
SMILES: CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1
Molecular Formula: C20H30O2
Molecular Weight: 302.5 g/mol

(±)5-HETE lactone

CAS No.: 73279-37-5

Reference Standards

VCID: VC0163562

Molecular Formula: C20H30O2

Molecular Weight: 302.5 g/mol

(±)5-HETE lactone - 73279-37-5

CAS No. 73279-37-5
Product Name (±)5-HETE lactone
Molecular Formula C20H30O2
Molecular Weight 302.5 g/mol
IUPAC Name 6-[(1E,3Z,6Z,9Z)-pentadeca-1,3,6,9-tetraenyl]oxan-2-one
Standard InChI InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3/b7-6-,10-9-,13-12-,16-14+
Standard InChIKey QZMAEYDIHWEEAF-XTDASVJISA-N
Isomeric SMILES CCCCC/C=C\C/C=C\C/C=C\C=C\C1CCCC(=O)O1
SMILES CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1
Canonical SMILES CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1
Description (±)5-HETE lactone is a cyclic ester formed by acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of (±)5-HETE. (±)5-HETE lactone is an inhibitor of 5-lipoxygenase from rat basophilic leukemia cells with an IC50 of 27 µM. The lactone is several times more potent than the linear (±)5-HETE.
Synonyms 5-HETE lactone
5-hydroxyeicosatetraenoic acid lactone
5-lactone-HETE
Reference 1.Kerdesky, F.A.J.,Schmidt, S.P.,Holms, J.H., et al. Synthesis and 5-lipoxygenase inhibitory activity of 5-hydroperoxy-6,8,11,14-eicosatetraenoic acid analogues. Journal of Medicinal Chemistry 30, 1177-1186 (1987).
PubChem Compound 6439592
Last Modified Nov 11 2021
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